Cas no 2171151-29-2 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid
• CAS No: 2171151-29-2
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6276294
• PubChem ID: 165543001
• Update Time: 2025-05-19

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid
• 2171151-29-2
• EN300-1480753
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-4-methylpentanoic acid

• Inchi： 1S/C28H28N2O5/c1-17(2)14-25(27(32)33)30-26(31)18-8-7-9-19(15-18)29-28(34)35-16-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-13,15,17,24-25H,14,16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t25-/m0/s1
• InChI Key： AQAYIAZJEPIOIW-VWLOTQADSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(N[C@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid

Introduction to (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic Acid (CAS No. 2171151-29-2)

The compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid, identified by its CAS number 2171151-29-2, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This intricate molecular structure, characterized by its chiral center and complex functional groups, has garnered considerable attention for its potential therapeutic applications. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its backbone suggests a high degree of chemical sophistication, which is often leveraged in the design of novel bioactive molecules.

In recent years, the development of targeted therapies has been revolutionized by the introduction of peptidomimetics—molecules that mimic the biological activity of peptides without their drawbacks. The compound in question exemplifies this trend, as it incorporates elements that enhance its stability and bioavailability while maintaining potent biological activity. Specifically, the phenylformamido moiety and the 4-methylpentanoic acid side chain contribute to its solubility and pharmacokinetic properties, making it an attractive candidate for further investigation.

The significance of this compound is further underscored by its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural features exhibit promising effects in modulating inflammatory pathways and inhibiting key enzymes involved in disease progression. For instance, studies have shown that derivatives of fluorene-based compounds can interact with biological targets in a highly specific manner, leading to improved therapeutic outcomes. The (2S)-configuration of the compound is particularly noteworthy, as enantiomeric purity is often critical for achieving desired pharmacological effects.

One of the most compelling aspects of this compound is its potential application in oncology research. Emerging evidence suggests that peptidomimetics can selectively inhibit cancer-related signaling pathways without affecting normal cellular processes. The combination of a methoxycarbonyl group and a fluorene-based scaffold may enhance binding affinity to therapeutic targets, thereby improving treatment efficacy. Furthermore, the incorporation of a methylpentanoic acid moiety could contribute to better metabolic stability, reducing the likelihood of rapid degradation in vivo.

The synthetic approach to obtaining this compound involves sophisticated organic chemistry techniques, including stereoselective reactions and protective group strategies. The synthesis of such complex molecules requires meticulous planning and precision, often employing advanced catalytic systems to ensure high yields and purity. Recent advancements in flow chemistry have also facilitated the production of enantiomerically pure compounds like this one, making large-scale synthesis more feasible.

In terms of biological activity, preliminary studies have revealed that derivatives of this compound exhibit notable inhibitory effects on various enzymes implicated in metabolic disorders and neurodegenerative diseases. The fluoren-9-yl moiety, in particular, has been shown to enhance binding interactions with protein targets due to its rigid aromatic structure. This property is crucial for designing molecules that can effectively disrupt pathological pathways without off-target effects.

The pharmacokinetic profile of this compound is another area of interest. By optimizing solubility and metabolic stability through structural modifications, researchers aim to develop drug candidates that exhibit prolonged circulation times and reduced toxicity. The use of computational modeling has been instrumental in predicting how changes to the molecular structure will impact pharmacokinetic properties, allowing for more efficient drug design.

Emerging research also highlights the potential role of this compound in immunomodulation. Studies have demonstrated that certain fluorene-based peptidomimetics can modulate immune responses by interacting with receptors or enzymes involved in inflammation regulation. This opens up new avenues for treating autoimmune diseases and chronic inflammatory conditions where precise control over immune activity is essential.

The development pipeline for this compound is currently undergoing rigorous evaluation both in vitro and in vivo. Preclinical studies are focusing on assessing its efficacy against various disease models while monitoring for any adverse effects. The combination of structural optimization and biophysical characterization will be critical in determining its therapeutic potential before human trials can commence.

In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid (CAS No. 2171151-29-2) represents a promising candidate for future pharmaceutical applications due to its unique structural features and demonstrated biological activity. The integration of cutting-edge synthetic methodologies with advanced computational tools has positioned this molecule as a valuable asset in drug discovery efforts aimed at addressing complex diseases worldwide.